(2-Amino-5-chlorophenyl)(cyclopropyl)methanone

• CAS No.: 150879-49-5
• Molecular Formula: C10H10ClNO
• Molecular Weight: 195.64 g/mol
• IUPAC Name: (2-amino-5-chlorophenyl)-cyclopropylmethanone
• InChI: InChI=1S/C10H10ClNO/c11-7-3-4-9(12)8(5-7)10(13)6-1-2-6/h3-6H,1-2,12H2
• InChI Key: CZBLTZZQGNVTFH-UHFFFAOYSA-N
• SMILES: C1CC1C(=O)C2=C(C=CC(=C2)Cl)N

Description

(2-Amino-5-chlorophenyl)(cyclopropyl)methanone is a useful research compound. Its molecular formula is C10H10ClNO and its molecular weight is 195.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-chlorobenzonitrile (500 mg, 3.28 mmol) was dissolved in THF (10 mL), and while stirring the reaction solution at 0° C., cyclopropyl magnesium bromide (0.5 M THF solution, 26.4 mL) was added dropwise thereto. The reaction solution was stirred overnight under heating at 80° C., followed by ice-cooling, and 2 N hydrochloric acid was added thereto under ice-cooling. After the reaction solution was stirred at room temperature for 2 hours, the solution was diluted with ethyl acetate and then neutralized with a saturated aqueous sodium hydrogen carbonate solution. The organic layer was separated and washed with saturated brine and then dried over magnesium sulfate. After the drying agent was removed by filtration, the solvent was evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (ethyl acetate/hexane=3/1), whereby (2-amino-5-chlorophenyl)(cyclopropyl)methanone (453 mg, 83%) was obtained as a yellow solid.